4-nitrobenzene-1-sulfonoimidamide hydrochloride
Overview
Description
4-nitrobenzene-1-sulfonoimidamide hydrochloride is an organosulfur compound that features a nitro group and a sulfonoimidamide group attached to a benzene ring.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-nitrobenzene-1-sulfonoimidamide hydrochloride typically involves the nitration of benzene derivatives followed by sulfonation and subsequent conversion to the sulfonoimidamide. The reaction conditions often require the use of strong acids and controlled temperatures to ensure the desired product is obtained .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale nitration and sulfonation processes, utilizing continuous flow reactors to maintain consistent reaction conditions and high yields. The final product is then purified through crystallization or other separation techniques .
Chemical Reactions Analysis
Types of Reactions
4-nitrobenzene-1-sulfonoimidamide hydrochloride can undergo various chemical reactions, including:
Oxidation: The nitro group can be further oxidized under specific conditions.
Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The sulfonoimidamide group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include hydrogen gas, catalysts like palladium on carbon for reductions, and strong acids or bases for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and pressures .
Major Products Formed
The major products formed from these reactions include various substituted benzene derivatives, such as aminobenzene derivatives from reduction reactions and other functionalized benzene compounds from substitution reactions .
Scientific Research Applications
4-nitrobenzene-1-sulfonoimidamide hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It can be utilized in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-nitrobenzene-1-sulfonoimidamide hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group and sulfonoimidamide group can participate in various chemical interactions, influencing the compound’s biological activity and efficacy in different applications .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 4-nitrobenzene-1-sulfonoimidamide hydrochloride include:
- 4-nitrophenol
- 4-nitroaniline
- 4-nitroanisole
- 4-nitrotoluene
Uniqueness
What sets this compound apart from these similar compounds is the presence of the sulfonoimidamide group, which imparts unique chemical properties and reactivity. This makes it particularly valuable in specific synthetic and industrial applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-nitrobenzene-1-sulfonoimidamide hydrochloride can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-nitrobenzenesulfonyl chloride", "ammonia", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 4-nitrobenzenesulfonyl chloride is reacted with ammonia in the presence of water to form 4-nitrobenzenesulfonamide.", "Step 2: 4-nitrobenzenesulfonamide is then reacted with sodium hydroxide to form the corresponding imidamide.", "Step 3: The imidamide is then treated with hydrochloric acid to form the hydrochloride salt of 4-nitrobenzene-1-sulfonoimidamide.", "Step 4: The product is isolated by extraction with ethyl acetate and dried to obtain the final product." ] } | |
CAS No. |
2742653-86-5 |
Molecular Formula |
C6H8ClN3O3S |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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